![molecular formula C7H5BrF2OS B1413354 2-Bromo-4-(difluoromethoxy)thiophenol CAS No. 1805527-90-5](/img/structure/B1413354.png)
2-Bromo-4-(difluoromethoxy)thiophenol
Overview
Description
2-Bromo-4-(difluoromethoxy)thiophenol (2-Br-4-DFMT) is an organosulfur compound that is used in a variety of scientific research applications due to its unique properties. It has been found to be useful in the synthesis of a variety of compounds, as well as having potential applications in the medical field.
Scientific Research Applications
2-Bromo-4-(difluoromethoxy)thiophenol has been found to be useful in a variety of scientific research applications. One of the most common applications is in the synthesis of organic compounds, such as polymers and other organosulfur compounds. It has also been used in the synthesis of pharmaceuticals, as well as in the synthesis of materials for use in medical devices. Additionally, it has been used in the synthesis of materials for use in drug delivery systems.
Mechanism of Action
The mechanism of action of 2-Bromo-4-(difluoromethoxy)thiophenol is not yet fully understood. It is believed to act as a catalyst in the synthesis of organic compounds, by facilitating the formation of covalent bonds between molecules. Additionally, it is thought to be involved in the activation of certain enzymes, which can lead to the production of new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is believed to have an anti-inflammatory effect, as well as an antioxidant effect. Additionally, it has been found to have potential applications in the treatment of certain neurological disorders, such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
The advantages of using 2-Bromo-4-(difluoromethoxy)thiophenol in lab experiments include its low cost, its ease of synthesis, and its wide range of applications. Additionally, it is relatively safe to work with, and can be stored for long periods of time without degradation. The main limitation of using this compound in lab experiments is its lack of specificity, which can lead to the production of unwanted by-products.
Future Directions
The potential future directions for 2-Bromo-4-(difluoromethoxy)thiophenol include its use in the synthesis of new organic compounds, its use in the development of new materials for use in medical devices, and its use in the synthesis of new pharmaceuticals. Additionally, it could be used in the development of new drug delivery systems, and in the development of new treatments for neurological disorders. Finally, it could be used in the development of new catalysts for organic synthesis.
properties
IUPAC Name |
2-bromo-4-(difluoromethoxy)benzenethiol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrF2OS/c8-5-3-4(11-7(9)10)1-2-6(5)12/h1-3,7,12H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDLAASOHGXLAIN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1OC(F)F)Br)S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrF2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.